Cas no 2758002-39-8 (2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride
• CAS No: 2758002-39-8
• MF: C₁₂H₂₄ClN
• MW: 217.77866268158
• CID: 5361850
• Update Time: 2025-06-03

2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5609720654
• 2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride
• 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride

• Inchi： 1S/C12H23N.ClH/c1-11(2)7-5-10(6-8-11)12(3,4)9-13;/h5H,6-9,13H2,1-4H3;1H
• InChI Key： KREFDQSOKAYASV-UHFFFAOYSA-N
• SMILES： Cl.NCC(C)(C)C1=CCC(C)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Topological Polar Surface Area: 26

Additional information on 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride

Comprehensive Overview of 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride (CAS No. 2758002-39-8)

The compound 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride (CAS No. 2758002-39-8) is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and biochemical research. With its distinctive cyclohexene and amine hydrochloride functional groups, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly intrigued by its steric hindrance properties, which may influence its binding affinity in biological systems. The hydrochloride salt form enhances its solubility, making it a viable candidate for further experimental studies.

In recent years, the demand for novel amine derivatives has surged due to their versatility in synthesizing bioactive molecules. The 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine scaffold is no exception, as it aligns with current trends in fragment-based drug design. This approach, widely discussed in AI-driven drug discovery platforms, emphasizes the importance of small, rigid structures like this compound for optimizing molecular interactions. Its CAS No. 2758002-39-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

The synthesis of 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride involves multi-step organic reactions, including Grignard additions and reductive amination. These methods are well-documented in peer-reviewed journals, catering to chemists exploring green chemistry alternatives. A growing focus on sustainable synthesis has led to innovations in catalytic processes, which could further streamline the production of this compound. Its methylpropan-1-amine moiety is particularly noteworthy for its stability under physiological conditions, a trait highly valued in preclinical development.

From an analytical perspective, CAS No. 2758002-39-8 is characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These tools are essential for verifying the purity and structural integrity of the compound, which is critical for reproducibility in research. The rise of computational chemistry has also enabled virtual screening of similar cyclohexene-based amines, accelerating the identification of potential analogs. This synergy between experimental and in silico methods underscores the compound’s role in modern chemical biology.

Beyond pharmaceuticals, 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride has potential applications in material science. Its rigid backbone could serve as a building block for polymeric materials or coordination complexes. Recent studies highlight the utility of such structures in designing supramolecular assemblies, a hot topic in nanotechnology forums. The compound’s hydrophilic-lipophilic balance further broadens its applicability, aligning with industry demands for multifunctional additives.

In conclusion, 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride (CAS No. 2758002-39-8) represents a compelling case study in interdisciplinary science. Its structural features, synthetic accessibility, and diverse applications make it a valuable subject for ongoing research. As the scientific community continues to explore small-molecule therapeutics and smart materials, this compound is poised to remain a focal point in innovation-driven discussions.